Cas no 13382-68-8 (3-chloro-4-(2-thienyl)benzoic acid)
13382-68-8 structure
Product Name:3-chloro-4-(2-thienyl)benzoic acid
CAS No:13382-68-8
MF:C11H7ClO2S
MW:238.690080881119
CID:2113569
Update Time:2023-11-19
3-chloro-4-(2-thienyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-chloro-4-(2-thienyl)Benzoic acid
- 3-chloro-4-(thiophen-2-yl)benzoic acid
- CID 81307284
- 3-chloro-4-(2-thienyl)benzoic acid
-
- Inchi: 1S/C11H7ClO2S/c12-9-6-7(11(13)14)3-4-8(9)10-2-1-5-15-10/h1-6H,(H,13,14)
- InChI Key: TXUMVMKCGZPVCW-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=O)O)C=CC=1C1=CC=CS1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 247
- Topological Polar Surface Area: 65.5
3-chloro-4-(2-thienyl)benzoic acid Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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